molecular formula C10H8ClNO2 B8594608 2-(3-Chloro-4-cyano-2-methylphenyl)acetic acid

2-(3-Chloro-4-cyano-2-methylphenyl)acetic acid

Cat. No.: B8594608
M. Wt: 209.63 g/mol
InChI Key: UCXKKUYJHJALKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Chloro-4-cyano-2-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C10H8ClNO2 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8ClNO2

Molecular Weight

209.63 g/mol

IUPAC Name

2-(3-chloro-4-cyano-2-methylphenyl)acetic acid

InChI

InChI=1S/C10H8ClNO2/c1-6-7(4-9(13)14)2-3-8(5-12)10(6)11/h2-3H,4H2,1H3,(H,13,14)

InChI Key

UCXKKUYJHJALKA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1Cl)C#N)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To compound 1F (2.3 g, 7.4 mmol) in 20 mL of MeOH was added 1N NaOH solution (30 mL, 30 mmol), and stirred at RT for 5 hr. It was concentracted, EtOAc was added, then acidified with conc. HCl. The biphase solution was heated at 60° C. for 2 hr, and cooled to RT. The organic layer was separated, dried over Na2SO4, filtered and concentrated to give the title compound (1.44 g). MS (ES) m/z 164 [M-CO2H]−.
Name
compound 1F
Quantity
2.3 g
Type
reactant
Reaction Step One
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Quantity
30 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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